Cas no 2137564-11-3 (Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2,2-dimethyl-)

• Product Name: Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2,2-dimethyl-
• CAS No: 2137564-11-3
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5256942
• Update Time: 2025-05-26

Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2,2-dimethyl-

• Inchi： 1S/C14H22N2O/c1-10(15)12-7-5-6-11(8-12)9-16-13(17)14(2,3)4/h5-8,10H,9,15H2,1-4H3,(H,16,17)
• InChI Key： XZOIOJUUBCHSPY-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(C(N)C)=C1)(=O)C(C)(C)C

Additional information on Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2,2-dimethyl-

Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2,2-dimethyl- (CAS No. 2137564-11-3): A Comprehensive Overview

Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2,2-dimethyl- (CAS No. 2137564-11-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its complex molecular structure, exhibits unique chemical properties that make it a valuable candidate for various applications in medicinal chemistry and biotechnology. The presence of multiple functional groups, including an amide moiety and a substituted phenyl ring, contributes to its diverse reactivity and potential biological activity.

The molecular structure of Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2,2-dimethyl- (CAS No. 2137564-11-3) is intricately designed to facilitate its role in synthetic chemistry. The amide group (-CONH-) serves as a key functional unit, enabling the compound to participate in various chemical reactions such as nucleophilic acyl substitution and condensation reactions. Additionally, the substituted phenyl ring (C₆H₅) with an aminoethyl side chain (CH₂CH₂NH₂) introduces additional reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways and exhibit therapeutic potential. Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2,2-dimethyl- (CAS No. 2137564-11-3) has been studied for its potential applications in drug discovery and development. Its unique structural features make it a promising candidate for designing molecules that can interact with specific biological targets, such as enzymes and receptors.

One of the most compelling aspects of this compound is its ability to serve as a versatile building block in synthetic chemistry. The amide group can be readily modified through various chemical transformations, allowing researchers to tailor the properties of the molecule for specific applications. For instance, the introduction of different substituents at the amide nitrogen or carbonyl carbon can alter the electronic properties and reactivity of the molecule.

The substituted phenyl ring with an aminoethyl side chain also offers opportunities for further functionalization. This part of the molecule can be used to create hydrogen bonding interactions or hydrophobic pockets that are essential for binding to biological targets. Additionally, the dimethyl substitution at the terminal carbon of the propyl chain enhances the stability of the molecule and influences its solubility characteristics.

Recent studies have highlighted the importance of Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2,2-dimethyl- (CAS No. 2137564-11-3) in the development of novel pharmaceutical agents. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules that exhibit desirable pharmacological properties. For example, derivatives of this compound have been investigated for their ability to inhibit specific enzymes involved in inflammatory pathways.

The biological activity of Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2,2-dimethyl- (CAS No. 2137564-11-3) has been evaluated through various in vitro assays. These studies have revealed that certain derivatives of this compound can modulate enzyme activity and interfere with signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The ability to fine-tune the structure of this compound to enhance its biological activity is a key focus of ongoing research.

In addition to its pharmaceutical applications, Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2,2-dimethyl- (CAS No. 2137564-11-3) has potential uses in other areas of chemistry and material science. Its unique structural features make it a valuable starting material for synthesizing more complex organic molecules that can be used in catalysis, polymer science, and other industrial processes.

The synthesis of Propanamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2,2-dimethyle (CAS No. 2137564-11-3) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions at the amide group followed by functionalization of the phenyl ring and side chains. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce specific substituents into the molecular framework.

The chemical stability of this compound is influenced by factors such as temperature, pH, and solvent conditions. Proper storage conditions are essential to maintain its integrity and prevent degradation over time. Researchers have developed protocols for handling and storing Propanamide, N-[[(1-aminoethyl)phenyl)methy]-2-methyle (CAS No. 2137564-11-3) under inert atmospheres to minimize exposure to moisture and air.

The spectroscopic properties of Propanamide, N-[[(1-aminoethyI)-phenyl)methyI]-2-methyle (CAS No. 2137564-11)-3 have been extensively studied using techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These studies provide valuable insights into the structure and purity of the compound.

In conclusion,Propanamide, N-[[(1-aminoethyI)-phenyl)methyI]-2-methyle (CAS No., 2137564 - 11 - 3), is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis . Its unique structural features make it a valuable tool for designing novel molecules with therapeutic applications . Ongoing research continues to explore its capabilities in drug discovery , material science , and other areas where its versatility is advantageous . As our understanding of organic chemistry advances , compounds like this will play an increasingly important role in addressing complex scientific challenges .